Cas no 2028281-89-0 (m-PEG4-C6-phosphonic acid ethyl ester)

• Product Name: m-PEG4-C6-phosphonic acid ethyl ester
• CAS No: 2028281-89-0
• MF: C₁₉H₄₁O₇P
• MW: 412.498408079147
• CID: 3046574
• PubChem ID: 123132066
• Update Time: 2025-05-19

m-PEG4-C6-phosphonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• m-PEG4-(CH2)8-phosphonic acid ethyl ester
• m-PEG4-C6-phosphonic acid ethyl ester
• Phosphonic acid, P-9,12,15,18-tetraoxanonadec-1-yl-, diethyl ester
• F82610
• DTXSID601165900
• CS-0115468
• 1-diethoxyphosphoryl-8-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]octane
• BP-23362
• DA-55678
• HY-141314
• 2028281-89-0
• AKOS040742016
• diethyl (2,5,8,11-tetraoxanonadecan-19-yl)phosphonate

• Inchi： 1S/C19H41O7P/c1-4-25-27(20,26-5-2)19-11-9-7-6-8-10-12-22-15-16-24-18-17-23-14-13-21-3/h4-19H2,1-3H3
• InChI Key： CNDORYGJXMHDBX-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC)OCC)CCCCCCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 412.25899064g/mol
• Monoisotopic Mass: 412.25899064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.4Ų

Additional information on m-PEG4-C6-phosphonic acid ethyl ester

Professional Introduction to m-PEG4-C6-phosphonic acid ethyl ester (CAS No. 2028281-89-0)

The compound m-PEG4-C6-phosphonic acid ethyl ester, identified by the CAS number 2028281-89-0, represents a significant advancement in the field of biomaterials and pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug delivery systems, biomimetic surfaces, and bioconjugation techniques. The combination of polyethylene glycol (PEG) chains and a phosphonic acid moiety provides a versatile platform for developing innovative solutions in biomedical research and therapeutic interventions.

In recent years, the development of polymeric materials with tailored functionalities has become a cornerstone in the advancement of medical technologies. Among these materials, m-PEG4-C6-phosphonic acid ethyl ester stands out due to its ability to modulate biological interactions while maintaining biocompatibility. The PEG moiety is well-known for its hydrophilic properties, which enhance solubility and reduce immunogenicity, making it an ideal candidate for biomedical applications. Meanwhile, the phosphonic acid group introduces a negatively charged surface that can interact with various biological molecules, facilitating targeted drug delivery and surface modifications.

Current research in the field of nanomedicine has highlighted the importance of functionalized polymers in enhancing the efficacy of therapeutic agents. Studies have demonstrated that compounds like m-PEG4-C6-phosphonic acid ethyl ester can be incorporated into nanoparticles to improve drug solubility and target specificity. For instance, recent publications have shown that this compound can be used to create stable micelles that encapsulate hydrophobic drugs, thereby increasing their bioavailability and reducing systemic toxicity. These findings underscore the potential of m-PEG4-C6-phosphonic acid ethyl ester as a key component in next-generation drug delivery systems.

The phosphonic acid ethyl ester functionality of m-PEG4-C6-phosphonic acid ethyl ester also makes it a valuable tool for surface engineering applications. Phosphonates are known for their ability to form stable complexes with metals and other biomolecules, which can be leveraged to create biosensors or anti-fouling coatings. In particular, researchers have explored the use of this compound in modifying the surfaces of biomedical implants to enhance biocompatibility and prevent biofilm formation. Such modifications are crucial for reducing complications associated with long-term implant use, thereby improving patient outcomes.

Moreover, the versatility of m-PEG4-C6-phosphonic acid ethyl ester extends to its role in bioconjugation chemistry. The presence of both PEG and phosphonic acid groups allows for facile coupling with various biomolecules, including peptides, proteins, and nucleic acids. This capability is particularly useful in the development of targeted therapeutics, where specific biomolecules need to be linked to therapeutic agents for enhanced efficacy. Recent advances in click chemistry have further facilitated the conjugation process, enabling rapid and efficient synthesis of complex bioconjugates using this compound as a building block.

The chemical properties of m-PEG4-C6-phosphonic acid ethyl ester also make it suitable for applications in regenerative medicine. Researchers have investigated its potential use in creating scaffolds for tissue engineering applications. The PEG chains provide a hydrated environment that promotes cell adhesion and growth, while the phosphonic acid groups can be used to bind growth factors or other signaling molecules. Such scaffolds have shown promise in preclinical studies for promoting tissue regeneration in various contexts, including wound healing and bone reconstruction.

In conclusion, m-PEG4-C6-phosphonic acid ethyl ester (CAS No. 2028281-89-0) represents a multifunctional compound with broad applications in biomedical research and therapeutics. Its unique structural features enable it to serve as a versatile platform for drug delivery systems, surface modifications, bioconjugation techniques, and tissue engineering scaffolds. As research continues to uncover new applications for this compound, its significance in advancing medical technologies is expected to grow significantly.